Cas no 946340-35-8 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide
• CAS No: 946340-35-8
• MF: C₂₂H₁₉N₃O₅S
• MW: 437.46836400032
• CID: 6021080
• PubChem ID: 16905610
• Update Time: 2025-07-08

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide
• N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-4-phenoxybenzenesulfonamide
• AKOS024642056
• F2341-0045
• 946340-35-8
• N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-phenoxybenzene-1-sulfonamide
• N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenoxybenzenesulfonamide

• Inchi： 1S/C22H19N3O5S/c26-22-13-12-20(21-7-4-16-29-21)24-25(22)15-14-23-31(27,28)19-10-8-18(9-11-19)30-17-5-2-1-3-6-17/h1-13,16,23H,14-15H2
• InChI Key： OUWVOOFNOHADKP-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=CO3)C=CC2=O)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 437.10454189g/mol
• Monoisotopic Mass: 437.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-phenoxybenzene-1-sulfonamide

N-{2-[3-(Furan-2-yl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]ethyl}-4-phenoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 946340-35-8, known as N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-phenoxybenzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a furan ring, a pyridazine core, and a sulfonamide group. The integration of these functional groups provides the molecule with unique chemical properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The pyridazine core, a heterocyclic structure known for its stability and reactivity, plays a pivotal role in the molecule's pharmacokinetic profile. Researchers have found that the compound exhibits significant activity against several enzyme targets, making it a valuable lead in drug discovery programs. Additionally, the presence of the furan ring enhances the molecule's ability to interact with biological systems, further augmenting its therapeutic potential.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic reactions such as Suzuki couplings and Stille cross-couplings. These methods ensure high yields and excellent purity, which are critical for downstream applications. The synthesis pathway also allows for fine-tuning of the molecule's structure to optimize its properties for specific uses.

One of the most exciting developments involving this compound is its application in materials science. The sulfonamide group imparts unique electronic properties to the molecule, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has demonstrated that this compound can significantly enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport efficiency and emission characteristics.

Moreover, the compound has shown promise in catalysis applications. The pyridazine core acts as a Lewis base, enabling the molecule to function as an effective catalyst in various organic transformations. This property has led to its use in asymmetric catalysis and enantioselective reactions, opening new avenues for green chemistry.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are crucial for ensuring its safe use in industrial and pharmaceutical settings.

In conclusion, N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-Yl]ethyl}-4-phenoxybenzene-1-sulfonamide (CAS No. 946340-35-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.